Cas no 4549-74-0 (3-Methyl-1,3-pentadiene)

3-Methyl-1,3-pentadiene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Pentadiene,3-methyl-
- 3-Methyl-1,3-pentadiene (cis- and trans- mixture)
- 3-Methyl-1,3-pentadiene
- 3-Methyl-1,3-pentadieneneat
- trans-3-Methyl-1,3-Pentadiene
- (3E)-3-methylpenta-1,3-diene
- BOGRNZQRTNVZCZ-AATRIKPKSA-N
- 4549-74-0
- (E)-CH2=CHC(CH3)=CHCH3
- X790255XAW
- 2787-43-1
- (E)-3-Methyl-1,3-pentadiene
- AKOS015916512
- UNII-X790255XAW
- DTXSID701015954
- 1,3-Pentadiene, 3-methyl-, (E)-
- InChI=1/C6H10/c1-4-6(3)5-2/h4-5H,1H2,2-3H3/b6-5
- (3Z)-3-Methyl-1,3-pentadiene #
- 1,3-pentadiene, 3-methyl-, (3E)-
- 3-Methyl-1,3-pentadiene, (3E)-
- MFCD00009277
- D91314
-
- MDL: MFCD00009277
- Inchi: InChI=1S/C6H10/c1-4-6(3)5-2/h4-5H,1H2,2-3H3
- InChI Key: BOGRNZQRTNVZCZ-AATRIKPKSA-N
- SMILES: C=CC(=CC)C
Computed Properties
- Exact Mass: 82.0783
- Monoisotopic Mass: 82.07825
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 68.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 0
- Surface Charge: 0
Experimental Properties
- Color/Form: Colorless Transparent Liquid
- Density: 0.73 g/mL at 25 °C(lit.)
- Melting Point: -94.9°C (estimate)
- Boiling Point: 77°C
- Flash Point: Fahrenheit: -20.2 ° f
Celsius: -29 ° c - Refractive Index: n20/D 1.451(lit.)
- PSA: 0
- LogP: 2.13860
- Solubility: Insoluble in water
- Vapor Pressure: 108.5±0.1 mmHg at 25°C
3-Methyl-1,3-pentadiene Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H225-H304-H315-H319
- Warning Statement: P210-P233-P240-P241+P242+P243-P264-P280-P301+P310+P331-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P405-P501
- Hazardous Material transportation number:UN 2461 3/PG 2
- WGK Germany:3
- Hazard Category Code: 11-36/37/38
- Safety Instruction: 16-26-36/37/39
-
Hazardous Material Identification:
- HazardClass:3.1
- Storage Condition:0-10°C
- PackingGroup:II
- Packing Group:II
- Hazard Level:3.1
- Risk Phrases:11-36/37/38
3-Methyl-1,3-pentadiene Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X64765-1ml |
3-METHYL-1,3-PENTADIENE |
4549-74-0 | ≥99%(GC) | 1ml |
¥308.0 | 2023-09-05 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M863236-1ml |
3-Methyl-1,3-pentadiene (cis- and trans- mixture) |
4549-74-0 | ≥99%(GC) | 1ml |
670.00 | 2021-05-17 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | M0314-5ml |
3-Methyl-1,3-pentadiene |
4549-74-0 | 99.0%(GC),cis- and trans- mixture | 5ml |
¥1895.0 | 2022-06-10 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | M0314-5ml |
3-Methyl-1,3-pentadiene |
4549-74-0 | 99.0%(GC),cis- and trans- mixture | 5ml |
¥1895.0 | 2023-09-02 | |
A2B Chem LLC | AB65269-5g |
3-Methyl-1,3-pentadiene |
4549-74-0 | 98% | 5g |
$325.00 | 2024-04-20 | |
TRC | M220143-50mg |
3-Methyl-1,3-pentadiene |
4549-74-0 | 50mg |
$ 50.00 | 2022-06-04 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-256528-5 g |
3-Methyl-1,3-pentadiene, mixture of cis and trans, |
4549-74-0 | 98% | 5g |
¥617.00 | 2023-07-11 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158222-1ml |
3-Methyl-1,3-pentadiene |
4549-74-0 | >99.0%(GC) | 1ml |
¥371.90 | 2023-09-02 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158222-5ML |
3-Methyl-1,3-pentadiene |
4549-74-0 | >99.0%(GC) | 5ml |
¥1382.90 | 2023-09-02 | |
TRC | M220143-500mg |
3-Methyl-1,3-pentadiene |
4549-74-0 | 500mg |
$ 160.00 | 2022-06-04 |
3-Methyl-1,3-pentadiene Related Literature
-
Claudio De Rosa,Finizia Auriemma,Chiara Santillo,Rocco Di Girolamo,Giuseppe Leone,Giovanni Ricci CrystEngComm 2015 17 6006
Additional information on 3-Methyl-1,3-pentadiene
Properties and Applications of 3-Methyl-1,3-pentadiene (CAS No. 4549-74-0)
3-Methyl-1,3-pentadiene, with the chemical formula C₆H₁₀, is a versatile hydrocarbon compound that has garnered significant attention in the field of organic synthesis and industrial applications. This compound, identified by its CAS number 4549-74-0, is a member of the diene family, characterized by the presence of two double bonds in its molecular structure. The structural uniqueness of 3-Methyl-1,3-pentadiene makes it a valuable intermediate in the production of various chemical derivatives, including polymers, fragrances, and pharmaceuticals.
The compound is primarily known for its reactivity due to the presence of the conjugated double bond system and the methyl group at the third carbon position. This configuration allows for diverse chemical transformations, such as addition reactions, polymerization, and isomerization, which are critical in synthetic organic chemistry. The conjugation between the double bonds enhances the electrophilic nature of the molecule, making it susceptible to reactions with nucleophiles and metals. This property has been exploited in catalytic processes to produce high-value chemicals.
In recent years, 3-Methyl-1,3-pentadiene has been extensively studied for its potential applications in polymer science. The compound serves as a monomer in the synthesis of various polymers, including polybutadiene and polyisoprene, which are widely used in tire manufacturing and other elastomeric materials. The ability to control polymerization reactions using 3-Methyl-1,3-pentadiene allows for the production of polymers with tailored properties, such as tensile strength and flexibility. This has led to advancements in material science, particularly in developing high-performance polymers for automotive and aerospace industries.
Beyond its role in polymer chemistry, 3-Methyl-1,3-pentadiene has also found applications in pharmaceutical synthesis. The compound’s diene structure provides a scaffold for constructing more complex molecules with biological activity. Researchers have leveraged this property to develop novel intermediates for drug candidates targeting various diseases. For instance, derivatives of 3-Methyl-1,3-pentadiene have been explored as precursors for nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. The growing interest in green chemistry has further motivated investigations into sustainable synthetic routes using 3-Methyl-1,3-pentadiene, aiming to minimize waste and energy consumption.
The industrial production of 3-Methyl-1,3-pentadiene typically involves petrochemical feedstocks or bio-based sources through fermentation processes using engineered microorganisms. These advancements align with global trends toward renewable resources and sustainable manufacturing practices. Recent studies have highlighted the potential of biocatalysis in producing 3-Methyl-1,3-pentadiene from renewable biomass-derived sugars. This approach not only reduces dependency on fossil fuels but also aligns with environmental regulations aimed at reducing carbon footprints.
From an analytical chemistry perspective, 3-Methyl-1,3-pentadiene can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity, which are crucial for ensuring consistent quality in industrial applications. High-performance liquid chromatography (HPLC) is also employed to separate and quantify impurities or isomers that may arise during synthesis or storage.
The safety profile of 3-Methyl-1,3-pentadiene is another critical consideration in its handling and application. While it is not classified as a hazardous substance under standard regulatory frameworks, proper precautions must be taken to prevent exposure through inhalation or skin contact. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound in laboratory or industrial settings. Storage conditions should also be controlled to prevent degradation due to moisture or heat.
Future research directions for 3-Methyl-1,3-pentadiene include exploring its role in advanced materials and drug development. Innovations in catalytic systems may lead to more efficient synthetic pathways, while computational modeling can aid in predicting reaction outcomes and optimizing process conditions. The integration of artificial intelligence (AI) into chemical research holds promise for accelerating discoveries related to 3-Methyl-1,3-pentadiene, particularly in identifying novel derivatives with enhanced functionalities.
In conclusion, 3-Methyl-1 , 5 - pentadien e CAS NO .4549 -74 -0 remains a pivotal compound across multiple industries due to its structural versatility and reactivity . Its applications span from polymer manufacturing to pharmaceutical synthesis , underscoring its importance i n modern chemical science . As research continues t o uncover new possibilities , t he utility o f this compoun d i s expected t o expand further , driving innovation i n both academic an d industrial landscapes . p >
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